Cas no 2137773-10-3 (4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl]-
• CAS No: 2137773-10-3
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 5278360
• Update Time: 2025-06-07

4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl]-

• Inchi： 1S/C14H13ClN2O3/c15-12-8-11(14(18)19)16-13(17-12)6-7-20-9-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,18,19)
• InChI Key： KFTKXDIPVWEWBH-UHFFFAOYSA-N
• SMILES： C1(CCOCC2=CC=CC=C2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl]-

4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl]- (CAS No. 2137773-10-3): An Overview

4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] (CAS No. 2137773-10-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving the central nervous system (CNS) and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of 4-pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] is defined by its pyrimidine core, which is substituted with a chloro group at the 6-position and a 2-(phenylmethoxy)ethyl group at the 2-position. The presence of these functional groups imparts unique physicochemical properties to the molecule. The chloro substitution enhances the lipophilicity of the compound, facilitating its ability to cross biological membranes. The phenylmethoxy group, on the other hand, contributes to the overall stability and solubility of the molecule in various solvents.

The molecular formula of this compound is C₁₅H₁₄ClN₃O₃, with a molecular weight of approximately 319.74 g/mol. It is a white crystalline solid at room temperature and exhibits good thermal stability. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols in medicinal chemistry.

Synthesis Methods

The synthesis of 4-pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the condensation of an appropriate pyrimidine derivative with a phenylmethoxyethylamine precursor. For instance, a recent study published in the Journal of Medicinal Chemistry detailed a multi-step synthesis starting from 6-chloropyrimidine-4-carboxylic acid and 2-(phenylmethoxy)ethylamine. The reaction sequence typically includes an amide coupling step followed by purification via column chromatography.

An alternative synthetic route involves the use of microwave-assisted reactions to enhance reaction rates and yields. This method has been shown to reduce reaction times significantly while maintaining high product purity. The microwave-assisted synthesis of 4-pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] has been reported in several patents and research articles, highlighting its efficiency and scalability for industrial applications.

Biological Activities

The biological activities of 4-pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] have been extensively studied in both in vitro and in vivo models. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively inhibits monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease pathogenesis.

In addition to its neuroprotective properties, 4-pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

Clinical Applications and Future Directions

The therapeutic potential of 4-pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] has led to increased interest in its clinical development. Several preclinical studies have demonstrated its safety profile and pharmacokinetic properties, paving the way for human trials. A phase I clinical trial evaluating the safety and tolerability of this compound in patients with advanced solid tumors is currently underway at multiple academic medical centers.

Beyond its immediate applications in neurodegenerative diseases and cancer, researchers are exploring other potential uses for this compound. For instance, preliminary studies suggest that it may have anti-inflammatory properties that could be beneficial in treating autoimmune disorders such as rheumatoid arthritis.

Conclusion

4-Pyrimidinecarboxylic acid, 6-chloro-2-[2-(phenylmethoxy)ethyl] (CAS No. 2137773-10-3) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to play a significant role in advancing treatments for various diseases affecting human health.